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Compound of Interest

Compound Name: 4'-Hydroxyheptanophenone

Cat. No.: B084665 Get Quote

Essential Safety and Handling Guide for 4'-
Hydroxyheptanophenone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4'-Hydroxyheptanophenone. Adherence to these guidelines is

critical for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Safety Data Summary
4'-Hydroxyheptanophenone is a crystalline powder that requires careful handling due to its

potential health and environmental hazards. The following tables summarize its key identifiers

and associated risks as defined by the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).

Table 1: Chemical Identification
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Identifier Value

CAS Number 14392-72-4

Molecular Formula C₁₃H₁₈O₂

Molecular Weight 206.29 g/mol

Physical Form White to yellow crystalline powder[1][2][3]

Melting Point 92-95 °C[2]

Table 2: GHS Hazard Summary

Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin Irritation alt text Warning
H315: Causes skin

irritation.[2]

Eye Irritation alt text Warning
H319: Causes serious

eye irritation.[2][4]

Hazardous to the

Aquatic Environment

(Chronic)

None No Signal Word

H412: Harmful to

aquatic life with long

lasting effects.[4]

Personal Protective Equipment (PPE) Protocol
The selection and proper use of PPE are the first line of defense against exposure. The

following PPE is mandatory when handling 4'-Hydroxyheptanophenone.

Table 3: Recommended Personal Protective Equipment
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Body Part Protection
Standard/Specificat
ion

Rationale

Hands Nitrile gloves
ASTM F1671 / EN

374

Provides good

resistance to a range

of chemicals and

offers a clear

indication of tears or

breaks.[3]

Eyes

Chemical splash

goggles or safety

glasses with side

shields

ANSI Z87.1

Protects against dust

particles and potential

splashes, addressing

the serious eye

irritation hazard.

Body Laboratory coat ---

Prevents

contamination of

personal clothing.

Respiratory

Use in a well-

ventilated area or

under a fume hood

---
Avoids inhalation of

the powder.

The following diagram outlines the logical flow for selecting and using PPE.

Preparation
Donning Sequence Post-Handling
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Figure 1: Personal Protective Equipment (PPE) workflow for handling 4'-
Hydroxyheptanophenone.
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Operational Plan: Step-by-Step Handling Procedure
This section provides a detailed, procedural guide for the safe handling of 4'-
Hydroxyheptanophenone in a laboratory setting.

3.1. Preparation

Designated Area: All handling of powdered 4'-Hydroxyheptanophenone should occur in a

designated area, such as a chemical fume hood, to minimize inhalation risk.

Gather Materials: Before starting, ensure all necessary equipment (spatulas, weigh boats,

containers) and PPE are readily available.

Emergency Equipment: Confirm that a safety shower and eyewash station are accessible

and unobstructed.

3.2. Weighing and Transfer

Tare Container: If weighing the powder, first place a tared container on the balance.

Transfer in Hood: Carefully transfer the desired amount of 4'-Hydroxyheptanophenone to

the container inside the fume hood to contain any airborne dust.

Seal and Weigh: Securely seal the container before removing it from the fume hood to weigh

it.

Minimize Dust: Use smooth, controlled movements to avoid generating dust.

3.3. Post-Handling

Clean Up: Decontaminate the work surface with an appropriate solvent and wipe it down.

Dispose of cleaning materials as solid chemical waste.

PPE Removal: Remove gloves, lab coat, and eye protection in that order, avoiding contact

with the contaminated exterior of the items.

Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.
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The following diagram illustrates the standard operating procedure for handling this chemical.
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Figure 2: Step-by-step workflow for handling 4'-Hydroxyheptanophenone.

Disposal Plan
Proper disposal of 4'-Hydroxyheptanophenone and associated waste is crucial to prevent

environmental contamination, particularly given its harm to aquatic life.

4.1. Waste Segregation

Solid Waste: All unused or waste 4'-Hydroxyheptanophenone, along with any

contaminated items such as weigh boats, gloves, and paper towels, must be collected in a

designated "Solid Organic Waste" container.

Liquid Waste: If the compound is dissolved in a solvent, the resulting solution should be

disposed of in the appropriate "Organic Liquid Waste" container. Halogenated and non-

halogenated solvent waste streams should be kept separate.

Empty Containers: Original containers of 4'-Hydroxyheptanophenone should be triple-

rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous

liquid waste. Once decontaminated, the empty container can be disposed of according to

institutional guidelines.

4.2. Disposal Procedure

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name ("4'-Hydroxyheptanophenone"), and the associated hazards (e.g.,

"Irritant").

Storage: Store waste containers in a designated, secondary containment area away from

incompatible materials.

Collection: Follow your institution's procedures for hazardous waste pickup. Do not pour any

amount of 4'-Hydroxyheptanophenone down the drain.

The following diagram outlines the decision-making process for proper waste disposal.
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Waste Generated
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Is it an empty container?
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Figure 3: Decision workflow for the disposal of 4'-Hydroxyheptanophenone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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